![molecular formula C17H19NO2S B5716837 N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide](/img/structure/B5716837.png)
N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide, also known as DMMDA-2, is a chemical compound that belongs to the family of substituted amphetamines. It is a psychoactive drug that has been studied for its potential use in scientific research. DMMDA-2 is a derivative of 2,5-dimethoxy-4-methylamphetamine (DOM), which is a known hallucinogenic drug.
Mechanism of Action
The exact mechanism of action of N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide is not fully understood. However, it is believed to act on the serotonin receptors in the brain, particularly the 5-HT2A receptor. This receptor is known to be involved in the regulation of mood, perception, and cognition. N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide is thought to bind to this receptor and activate it, leading to the hallucinogenic effects that have been observed.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide has been found to produce a range of biochemical and physiological effects in animal studies. These include changes in heart rate, blood pressure, and body temperature, as well as alterations in the levels of neurotransmitters such as serotonin and dopamine. N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide has also been shown to induce changes in brain activity, particularly in regions associated with sensory perception and emotion.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide in scientific research is its potential as a tool for studying the mechanisms of hallucinogenic drugs. Its effects on the central nervous system are similar to other substituted amphetamines, making it a useful model for investigating the underlying mechanisms of these drugs. However, one limitation of using N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide is its potential for abuse. As a psychoactive drug, it may be difficult to control its use and prevent it from being misused.
Future Directions
There are several potential future directions for research on N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide. One area of interest is its potential as a therapeutic agent for certain psychiatric disorders. Its effects on the serotonin system suggest that it may have potential as a treatment for conditions such as depression and anxiety. Another direction for future research is the development of new analogs of N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide that may have improved properties for scientific research. Finally, further studies are needed to better understand the mechanisms of action of N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide and its effects on the central nervous system.
Synthesis Methods
The synthesis of N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide is a complex process that involves several steps. The starting material for the synthesis is 2,4-dimethylphenylacetic acid, which is converted to its acid chloride derivative using thionyl chloride. The resulting acid chloride is then reacted with 2-methoxy-4-(methylthio)aniline in the presence of a base such as triethylamine. The final product is purified using chromatographic techniques.
Scientific Research Applications
N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have hallucinogenic properties similar to other substituted amphetamines, such as DOM. N-(2,4-dimethylphenyl)-2-methoxy-4-(methylthio)benzamide has been used in animal studies to investigate its effects on the central nervous system and to explore its potential as a tool for studying the mechanisms of hallucinogenic drugs.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-2-methoxy-4-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO2S/c1-11-5-8-15(12(2)9-11)18-17(19)14-7-6-13(21-4)10-16(14)20-3/h5-10H,1-4H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAMBFGPTCLSTRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=C(C=C(C=C2)SC)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethylphenyl)-2-methoxy-4-(methylsulfanyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.